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Compound of Interest

Compound Name: (1R)-1-(4-propylphenyl)ethan-1-ol

CAS No.: 105364-41-8

Cat. No.: B3009730

Get Quote

In the landscape of pharmaceutical sciences, chirality is a fundamental principle that dictates

the efficacy and safety of a vast number of therapeutic agents. Chiral secondary alcohols, in

particular, are ubiquitous structural motifs and invaluable intermediates for synthesizing

complex, single-enantiomer drugs.[1][2] The precise three-dimensional arrangement of the

hydroxyl group can lead to stereospecific interactions with biological targets, such as enzymes

and receptors. Consequently, one enantiomer may exhibit the desired therapeutic effect while

the other could be inactive or even responsible for adverse effects.[3]

This guide focuses on (R)-1-(4-n-propylphenyl)ethanol, a chiral secondary alcohol that, while

not extensively documented as a final drug product, represents a vital class of building blocks

for medicinal chemistry. Its structure, featuring a stereogenic carbinol center adjacent to a

functionalized aromatic ring, makes it an exemplary model for discussing the critical aspects of

asymmetric synthesis, stereochemical characterization, and potential applications in drug

discovery. As a structural analog of intermediates used in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs), its study provides valuable insights for researchers and drug

development professionals aiming to create novel chemical entities with tailored

pharmacological profiles.[4]
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This document, authored from the perspective of a Senior Application Scientist, provides a

technical overview of its chemical properties, detailed protocols for its enantioselective

synthesis, methods for its characterization, and a discussion of its potential role as a strategic

intermediate in pharmaceutical research.

Chemical Structure and Physicochemical Properties
The molecular structure of (R)-1-(4-n-propylphenyl)ethanol consists of a benzene ring

substituted at the para (1,4) positions with an n-propyl group and a 1-hydroxyethyl group. The

chiral center is located at the carbon atom bearing the hydroxyl group (C-1 of the ethanol

moiety), with the "(R)" designation defined by the Cahn-Ingold-Prelog priority rules.

The n-propyl group imparts a degree of lipophilicity to the molecule, which can be a crucial

parameter in modulating the pharmacokinetic properties of potential drug candidates, such as

membrane permeability and bioavailability.

Table 1: Physicochemical Properties of 1-(4-n-propylphenyl)ethanol

Property Value Source

Molecular Formula C₁₁H₁₆O Calculated

Molecular Weight 176.26 g/mol Calculated

IUPAC Name
(1R)-1-(4-propylphenyl)ethan-

1-ol
IUPAC Nomenclature

Precursor CAS No.
2932-65-2 (for 4'-

propylacetophenone)
[5]

Appearance Colorless oil (Predicted)
Analogy to similar

compounds[6]

Boiling Point Not available -

LogP (Predicted) ~2.8-3.2 Calculated Estimate

Topological Polar Surface Area 20.2 Å²
Analogy to similar

compounds[7]
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Asymmetric Synthesis: From Prochiral Ketone to
Enantiopure Alcohol
The most efficient and industrially relevant strategy for producing enantiomerically pure (R)-1-

(4-n-propylphenyl)ethanol is the asymmetric reduction of its corresponding prochiral ketone, 4'-

propylacetophenone.[5] This transformation is a cornerstone of modern synthetic chemistry,

with several robust methodologies available, including biocatalysis and catalytic asymmetric

hydrogenation.[2][8]

Here, we detail a protocol based on catalytic asymmetric transfer hydrogenation (ATH), a

method prized for its operational simplicity, high selectivity, and the use of readily available

hydrogen donors like isopropanol.

Causality in Experimental Design: Why Asymmetric
Transfer Hydrogenation?
The choice of ATH using a Ruthenium-based catalyst is deliberate. These catalytic systems,

often featuring a chiral diamine ligand and a π-arene ligand (like p-cymene), create a well-

defined chiral environment. The mechanism involves the formation of a ruthenium-hydride

species, which delivers the hydride to one specific face of the ketone's carbonyl group. The

enantioselectivity is dictated by the steric and electronic interactions between the substrate and

the chiral ligand, ensuring the formation of the desired (R)-alcohol with high enantiomeric

excess (ee). Isopropanol serves as both the solvent and the terminal reductant (hydrogen

source), making the process atom-economical and avoiding the need for high-pressure

gaseous hydrogen.

Experimental Workflow: Asymmetric Transfer
Hydrogenation
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Reaction Setup
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Add Catalyst Solution to Reactor

Prepare Catalyst Solution:
- [{RuCl₂(p-cymene)}₂]

- Chiral Ligand (e.g., (R,R)-TsDPEN)
- Isopropanol

Heat Reaction Mixture
(e.g., 40-80 °C)

Monitor Reaction
(TLC or GC/HPLC)

Reaction Quench
(e.g., add water or dilute acid)

Upon Completion

Work-up:
- Organic Extraction

- Wash & Dry

Purification
(Column Chromatography or Distillation)

(R)-1-(4-n-propylphenyl)ethanol
(>99% ee)
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Caption: Workflow for Asymmetric Transfer Hydrogenation.
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Detailed Step-by-Step Protocol
Materials: 4'-propylacetophenone, [{RuCl₂(p-cymene)}₂], (1R,2R)-(+)-N-(p-tosyl)-1,2-

diphenylethylenediamine ((R,R)-TsDPEN), Sodium Hydroxide (NaOH), Anhydrous 2-

Propanol (IPA), Diethyl Ether, Anhydrous Magnesium Sulfate, Deionized Water.

Catalyst Pre-activation: In a Schlenk flask under an argon atmosphere, dissolve the

ruthenium dimer [{RuCl₂(p-cymene)}₂] (0.005 mol equivalents) and the chiral ligand (R,R)-

TsDPEN (0.01 mol equivalents) in anhydrous 2-propanol (10 mL). Stir the solution for 20-30

minutes at room temperature until a homogeneous catalyst solution forms.

Reaction Setup: In a separate three-neck round-bottom flask equipped with a reflux

condenser and under an argon atmosphere, dissolve 4'-propylacetophenone (1.0 equivalent)

in anhydrous 2-propanol (50 mL). Add powdered NaOH (0.05 equivalents).

Initiation: Add the pre-activated catalyst solution from step 1 to the ketone solution via

cannula.

Reaction: Heat the reaction mixture to 80°C and stir vigorously. The progress of the

reduction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC) until the starting ketone is fully consumed (typically 2-6 hours).

Quench and Work-up: Cool the reaction mixture to room temperature. Carefully quench the

reaction by adding deionized water (50 mL). Transfer the mixture to a separatory funnel and

extract with diethyl ether (3 x 50 mL).

Isolation: Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous

magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The resulting crude oil can be purified by silica gel column chromatography

(eluting with a hexane/ethyl acetate gradient) to yield the pure (R)-1-(4-n-

propylphenyl)ethanol. The enantiomeric excess (ee) should be determined by chiral HPLC

analysis.
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Spectroscopic Characterization: A Self-Validating
System
Confirmation of the structure and stereochemical purity of the synthesized product is

paramount. A combination of NMR spectroscopy, IR spectroscopy, and chiral chromatography

provides a self-validating system to ensure the identity and quality of the compound.

Predicted ¹H and ¹³C NMR Data
While a published spectrum for this specific molecule is not readily available, we can accurately

predict the key resonances based on its structure and data from close analogs like (S)-1-(4-

Methylphenyl)ethanol.[9]

¹H NMR (400 MHz, CDCl₃):

δ 7.28 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the ethanol group.

δ 7.15 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the n-propyl group.

δ 4.87 (q, J=6.4 Hz, 1H): The carbinol proton (CH-OH), its quartet splitting confirms it is

adjacent to a methyl group.

δ 2.58 (t, J=7.6 Hz, 2H): The benzylic CH₂ of the n-propyl group.

δ 1.85 (s, 1H): The hydroxyl proton (-OH). This signal may be broad and its position can

vary.

δ 1.62 (sextet, J=7.5 Hz, 2H): The middle CH₂ of the n-propyl group.

δ 1.48 (d, J=6.4 Hz, 3H): The methyl group adjacent to the carbinol center.

δ 0.93 (t, J=7.3 Hz, 3H): The terminal CH₃ of the n-propyl group.

¹³C NMR (101 MHz, CDCl₃):

δ 143.5: Aromatic C (quaternary, attached to ethanol group).

δ 142.0: Aromatic C (quaternary, attached to propyl group).
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δ 128.6: Aromatic CH (ortho to propyl group).

δ 125.5: Aromatic CH (ortho to ethanol group).

δ 70.4: Carbinol C (CH-OH).

δ 37.9: Benzylic CH₂ of the propyl group.

δ 25.2: Methyl C (adjacent to carbinol).

δ 24.5: Middle CH₂ of the propyl group.

δ 13.9: Terminal CH₃ of the propyl group.

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of key functional groups:

~3350 cm⁻¹ (broad): O-H stretching vibration, characteristic of the alcohol.

~3050-3020 cm⁻¹: Aromatic C-H stretching.

~2960-2870 cm⁻¹: Aliphatic C-H stretching from the methyl and n-propyl groups.

~1515, 1460 cm⁻¹: Aromatic C=C ring stretching vibrations.

~1080 cm⁻¹: C-O stretching vibration of the secondary alcohol.

Applications in Research and Drug Development
Chiral secondary alcohols are pivotal synthons in pharmaceutical development. While (R)-1-(4-

n-propylphenyl)ethanol may not be a final API, its true value lies in its role as a versatile chiral

building block.

Rationale: A Scaffold for NSAID Analogs and Novel
Therapeutics
The structural similarity to intermediates for profen-class NSAIDs is significant. For example, 1-

(4-isobutylphenyl)ethanol is a known intermediate and metabolite related to ibuprofen.[4][10]
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By replacing the isobutyl group with an n-propyl group, medicinal chemists can systematically

probe the steric and electronic requirements of a drug's target binding pocket. This type of

analog synthesis is fundamental to lead optimization, where modifications to peripheral alkyl

groups can fine-tune a compound's potency, selectivity, and metabolic stability.

Derivatives of this alcohol could be explored for anti-inflammatory, analgesic, or other biological

activities. The hydroxyl group serves as a reactive handle for further chemical transformations,

such as esterification to create prodrugs, oxidation to the corresponding ketone, or

etherification to build more complex molecular architectures.

Hypothetical Drug Synthesis Pathway
The following diagram illustrates how a chiral alcohol like (R)-1-(4-n-propylphenyl)ethanol can

be incorporated into a synthetic route to produce a hypothetical chiral drug molecule.

4'-Propylacetophenone

(R)-1-(4-n-propylphenyl)ethanol

Asymmetric
Reduction

Activation of Hydroxyl
(e.g., Mesylation, Tosylation)

Step 1

Nucleophilic Substitution
(e.g., with a primary amine, R-NH₂)

Step 2

Final Chiral Drug Candidate

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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